2,6-Dimethylphenyl 2-[4-chloro(methylsulfonyl)anilino]acetate

• IUPAC Name: (2,6-dimethylphenyl) 2-(4-chloro-N-methylsulfonylanilino)acetate
• InChI: InChI=1S/C17H18ClNO4S/c1-12-5-4-6-13(2)17(12)23-16(20)11-19(24(3,21)22)15-9-7-14(18)8-10-15/h4-10H,11H2,1-3H3
• InChI Key: MRIXZAQVMZXPIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC(=O)CN(C2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C17H18ClNO4S
• Molecular Weight: 367.8 g/mol

Description

2,6-Dimethylphenyl 2-[4-chloro(methylsulfonyl)anilino]acetate, also known as DMPA 2-CMS, is an organic compound with a variety of applications in scientific research. It is a colorless crystalline solid with a melting point of 114-116°C and a molecular weight of 312.54 g/mol. DMPA 2-CMS is an important reagent in organic synthesis and has been used extensively in the preparation of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products.

Scientific Research Applications

Chemical Reactions and Structural Analysis

• The study of the sulfonation of methyl phenyl sulfate with concentrated aqueous sulfuric acid reveals insights into the behavior of related compounds such as 2,6-dimethylaniline and its N-methylsulfonyl derivative. This research is critical in understanding the sulfonation process of similar complex molecules (Wit, D., Woldhuis, A., & Cerfontain, H., 2010).

• The structure of 4-Chloro-N-(3,4-dimethylphenyl)benzenesulfonamide, a closely related compound, has been extensively studied, providing insight into the structural characteristics of similar sulfonyl aniline derivatives. This research contributes to a deeper understanding of molecular geometries and interactions in related chemical compounds (Gowda, B., Foro, S., Nirmala, P., & Fuess, H., 2010).

• In studies involving triorganotin(IV) compounds, chloro- and (2,6-dimethylphenoxy)triorganostannanes have been reacted to form pentacoordinate stannate complexes. This research is valuable for understanding the solution-phase behavior and solid-state structures of similar anionic Sn(IV) species (Suzuki, M., Son, I., Noyori, R., & Masuda, H., 1990).

Mechanistic Insights and Chemical Transformations

• Research on the chlorination of aryl acetates like 2,6-dimethylphenyl acetate offers insights into reaction rates and products, providing valuable knowledge on the mechanisms and effects of chlorination in similar chemical structures (Mare, P., Hannan, B. N. B., & Isaacs, N., 1977).

• Investigations into the biotransformation of chemical carcinogens have identified modified anilines, such as 4-chloro-2-hydroxyaniline, as metabolites. This research is crucial for understanding the metabolic pathways and transformation of similar aniline derivatives (Kolar, G., & Schlesiger, J., 1975).

• Studies on pyrimidine derivatives, including reactions with compounds like 4-chloro-2, 6-dimethylpyrimidine, contribute to the understanding of nucleophilic substitution reactions with carbanions, which is essential for the synthesis and modification of similar chemical entities (Yamanaka, H., Ogawa, S., & Konno, S., 1981).